Cas no 2228752-86-9 (1-2-(difluoromethoxy)-3-methylphenylcyclopropan-1-amine)

• Product Name: 1-2-(difluoromethoxy)-3-methylphenylcyclopropan-1-amine
• CAS No: 2228752-86-9
• MF: C₁₁H₁₃F₂NO
• MW: 213.223829984665
• CID: 5967187
• PubChem ID: 165637331
• Update Time: 2025-06-12

1-2-(difluoromethoxy)-3-methylphenylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-2-(difluoromethoxy)-3-methylphenylcyclopropan-1-amine
• 2228752-86-9
• 1-[2-(difluoromethoxy)-3-methylphenyl]cyclopropan-1-amine
• EN300-1972176

• Inchi： 1S/C11H13F2NO/c1-7-3-2-4-8(11(14)5-6-11)9(7)15-10(12)13/h2-4,10H,5-6,14H2,1H3
• InChI Key： PGWVKOJURWFQKS-UHFFFAOYSA-N
• SMILES： FC(OC1C(C)=CC=CC=1C1(CC1)N)F

Computed Properties

• Exact Mass: 213.09652036g/mol
• Monoisotopic Mass: 213.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-2-(difluoromethoxy)-3-methylphenylcyclopropan-1-amine

Recent Advances in the Study of 1-[2-(Difluoromethoxy)-3-methylphenyl]cyclopropan-1-amine (CAS: 2228752-86-9)

1-[2-(Difluoromethoxy)-3-methylphenyl]cyclopropan-1-amine (CAS: 2228752-86-9) is a novel compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique cyclopropylamine structure and difluoromethoxy substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential mechanisms of action, making it a subject of intense scientific investigation.

The synthesis of 1-[2-(difluoromethoxy)-3-methylphenyl]cyclopropan-1-amine involves a multi-step process that includes the introduction of the difluoromethoxy group and the formation of the cyclopropane ring. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, facilitating further pharmacological evaluations. Researchers have employed techniques such as NMR spectroscopy and mass spectrometry to confirm the structural integrity of the synthesized compound, ensuring its suitability for subsequent studies.

Pharmacological studies have revealed that 1-[2-(difluoromethoxy)-3-methylphenyl]cyclopropan-1-amine exhibits notable activity in modulating specific neurotransmitter systems. Preliminary in vitro and in vivo experiments suggest that this compound may act as a potent modulator of serotonin and dopamine receptors, which could have implications for the treatment of neurological and psychiatric disorders. Additionally, its unique chemical structure may contribute to enhanced blood-brain barrier penetration, a critical factor for central nervous system-targeted therapies.

Recent research has also explored the potential therapeutic applications of this compound in neurodegenerative diseases such as Parkinson's and Alzheimer's. Animal models have demonstrated that 1-[2-(difluoromethoxy)-3-methylphenyl]cyclopropan-1-amine can mitigate oxidative stress and neuroinflammation, two key pathological features of these conditions. These findings underscore the compound's potential as a multifunctional agent in neuroprotection and cognitive enhancement.

In conclusion, 1-[2-(difluoromethoxy)-3-methylphenyl]cyclopropan-1-amine (CAS: 2228752-86-9) represents a promising candidate for further development in the pharmaceutical industry. Its unique chemical properties and broad pharmacological profile make it a valuable subject of ongoing research. Future studies should focus on elucidating its precise mechanisms of action, optimizing its pharmacokinetic properties, and evaluating its safety and efficacy in clinical settings. The continued exploration of this compound may pave the way for innovative treatments in neurology and psychiatry.